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Compound of Interest

Compound Name: NNC 92-1687

Cat. No.: B1679362 Get Quote

Disclaimer: This document provides essential safety and logistical guidance for handling NNC
92-1687 based on general laboratory safety principles for chemical compounds. A specific

Safety Data Sheet (SDS) for NNC 92-1687 was not located; therefore, this information should

be used as a baseline and supplemented with a compound-specific risk assessment before

any handling occurs.

NNC 92-1687 is identified as a non-peptide competitive human glucagon receptor antagonist,

primarily utilized in research related to type 2 diabetes.[1][2][3][4] As with any chemical

substance, proper personal protective equipment (PPE) and handling procedures are crucial to

ensure personnel safety.

Personal Protective Equipment (PPE)
The selection and use of PPE are the last line of defense against chemical hazards, following

engineering and administrative controls.[5] A thorough hazard assessment should be

conducted to determine the specific PPE required for the planned procedures.[6][7]
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Body Area Recommended PPE
Specifications &
Considerations

Eyes & Face

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards.

Must meet ANSI Z87.1

standards. Eye and face

protection should be distinctly

marked by the manufacturer.

[7]

Hands
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Glove material and thickness

should be selected based on

the specific solvent or medium

in which NNC 92-1687 is

dissolved. Regularly inspect

gloves for signs of degradation

or puncture.

Body
Laboratory coat or chemical-

resistant apron.

Should be appropriate for the

level of risk. Consider fluid-

resistant gowns for significant

splash potential.[5]

Respiratory

Use in a well-ventilated area or

under a chemical fume hood. If

airborne particles are a risk, a

respirator may be necessary.

If a respirator is required, a

respiratory protection program,

including fit testing and

training, must be implemented

as per OSHA regulations.[7][8]

Feet Closed-toe shoes.

Safety shoes may be required

based on the overall laboratory

hazard assessment.

Standard Operating Procedure for Handling NNC 92-
1687
This procedure outlines the essential steps for the safe handling and disposal of NNC 92-1687
in a laboratory setting.
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Receiving and Inspection
Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is clearly labeled with the compound name, concentration, and any

hazard warnings.

Log the compound into the laboratory's chemical inventory system.

Storage
Store NNC 92-1687 in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent contamination or release.

Store away from incompatible materials. A specific list of incompatibilities should be

determined through a detailed risk assessment.

Follow any specific storage temperature requirements if provided by the manufacturer.

Handling and Use
Preparation:

Review the experimental protocol and this safety guidance before starting work.

Ensure a chemical spill kit is readily accessible.

Perform all manipulations of solid NNC 92-1687 or concentrated solutions within a certified

chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Don the appropriate PPE as outlined in the table above before handling the compound.

Weighing and Solution Preparation:

When weighing the solid compound, use a balance inside a fume hood or a ventilated

balance enclosure.
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When preparing solutions, add the solid to the solvent slowly to avoid splashing.

General Practices:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.[9]

Wash hands thoroughly after handling the compound and before leaving the laboratory.

Disposal Plan
Waste Characterization: All waste containing NNC 92-1687 must be treated as hazardous

chemical waste.

Waste Segregation:

Collect all solid and liquid waste containing NNC 92-1687 in designated, properly labeled,

and sealed hazardous waste containers.

Do not mix with other incompatible waste streams.

Container Labeling: Label waste containers with "Hazardous Waste," the full chemical name

"NNC 92-1687," and the approximate concentration and quantity.

Disposal: Dispose of the waste through your institution's Environmental Health and Safety

(EHS) office in accordance with all local, state, and federal regulations.

Visual Guidance
The following diagram illustrates the decision-making process for selecting the appropriate

level of Personal Protective Equipment when handling chemical compounds like NNC 92-1687.
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Hazard Assessment

PPE Selection

Procedure

Start: Plan to Handle
NNC 92-1687

Is a specific Safety Data Sheet (SDS)
available for NNC 92-1687?

Follow general safety guidance
for chemical compounds.

No

Follow specific PPE recommendations
in the SDS.

Yes

Evaluate the task:
- Scale of work?

- Potential for splash or aerosol?

Select appropriate
chemical-resistant gloves.

Select eye/face protection:
- Safety glasses?

- Goggles?
- Face shield?

Wear a laboratory coat.Is there a risk of inhalation?
(e.g., handling powder outside a fume hood)

Don all selected PPE.

Work in a chemical fume hood.

No

Use a respirator and follow
respiratory protection program.

Yes

Proceed with the experiment.

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Chemical Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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